Cas no 74840-35-0 (4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester
• CAS No: 74840-35-0
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• MDL: MFCD09040442
• CID: 557207
• PubChem ID: 12595182
• Update Time: 2025-06-14

4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid, 5-chloro-2-(methylthio)-, ethyl ester
• Ethyl 5-chloro-2-(methylthio)-pyrimidine-4-carboxylate
• ethyl 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• ethyl 5-chloro-2-methylthio-4-pyrimidinecarboxylate
• AMY4961
• 4-PYRIMIDINECARBOXYLIC ACID, 5-CHLORO-2-(METHYLTHIO)-, ETHYL ESTER
• ZCA84035
• AKOS009115834
• SB58080
• MFCD09040442
• DTXSID00503788
• CS-B1092
• Z235418328
• AS-69359
• A865794
• ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• 74840-35-0
• 5-Chloro-2-(methylthio)-4-pyrimidinecarboxylic acid ethyl ester
• EN300-26881
• Ethyl5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• DB-360522
• 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester

• MDL： MFCD09040442
• Inchi： 1S/C8H9ClN2O2S/c1-3-13-7(12)6-5(9)4-10-8(11-6)14-2/h4H,3H2,1-2H3
• InChI Key： GEBQIOZQHUMABX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OCC)SC

Computed Properties

• Exact Mass: 232.00700
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 2.02860

4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester (CAS No. 74840-35-0)

The compound 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester (CAS No. 74840-35-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with a chloro group, a methylthio moiety, and an ethyl ester functional group, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often seek this compound for its potential in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester has surged due to their role in developing novel therapeutics. The pyrimidine scaffold is particularly noteworthy, as it is a key building block in nucleosides and nucleotides, which are foundational to DNA and RNA. This connection to genetic research and antiviral drug development has made the compound a topic of interest in academic and industrial circles.

The ethyl ester group in this molecule enhances its solubility and reactivity, making it suitable for various organic synthesis applications. Chemists frequently employ it in cross-coupling reactions and ester hydrolysis studies, which are critical for creating more complex molecules. Additionally, the presence of the chloro and methylthio substituents offers opportunities for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester is valued for its potential in crop protection formulations. The agrochemical sector explores such compounds for their herbicidal and fungicidal properties, addressing global challenges like food security and sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in modern chemistry.

Quality control and analytical methods for this compound are also areas of active research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to ensure purity and characterize its properties. These methods are essential for meeting regulatory standards and advancing its use in high-value applications.

In summary, 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, Ethyl Ester (CAS No. 74840-35-0) is a multifaceted compound with broad relevance in drug discovery, material science, and agrochemical innovation. Its structural features and reactivity profile continue to inspire new research directions, making it a cornerstone in the field of specialty chemicals.